2-(5-Chloropyrimidin-2-yl)butan-2-amine

• Molecular Formula: C8H12ClN3
• Molecular Weight: 185.65 g/mol
• IUPAC Name: 2-(5-chloropyrimidin-2-yl)butan-2-amine
• InChI: InChI=1S/C8H12ClN3/c1-3-8(2,10)7-11-4-6(9)5-12-7/h4-5H,3,10H2,1-2H3
• InChI Key: KCEYQCJUWODVDQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C1=NC=C(C=N1)Cl)N

Description

Molecular Formula: C₈H₁₂ClN₃
Molecular Weight: 185.65 g/mol
IUPAC Name: 2-(5-Chloropyrimidin-2-yl)butan-2-amine
Structural Features: A pyrimidine ring substituted with a chlorine atom at position 5 and a tertiary butan-2-amine group at position 2. This configuration enhances solubility and enables interactions with biological targets such as kinases and receptors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-Chloropyrimidin-2-yl)butan-2-amine typically involves the reaction of 5-chloropyrimidine with butan-2-amine under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is heated to a temperature of around 80-100°C for several hours to ensure complete conversion of the starting materials to the desired product .

Industrial Production Methods

In an industrial setting, the production of 2-(5-Chloropyrimidin-2-yl)butan-2-amine may involve more efficient and scalable methods. One common approach is the use of continuous flow reactors, which allow for better control of reaction conditions and higher yields. The starting materials are continuously fed into the reactor, and the product is continuously collected, reducing the need for batch processing and improving overall efficiency .

Chemical Reactions Analysis

Nucleophilic Aromatic Substitution (SNAr)

The chlorine atom at position 5 of the pyrimidine ring undergoes nucleophilic displacement due to electron withdrawal by adjacent nitrogen atoms, activating the site for substitution.

Reaction Type	Reagents/Conditions	Product	Key Observations
Amine substitution	Butan-2-amine, NaOH, 80–100°C, 6–8 hr	2-(5-Aminopyrimidin-2-yl)butan-2-amine	Elevated temperatures enhance reaction rates.
Alkoxide substitution	Sodium methoxide, DMF, 70°C	2-(5-Methoxypyrimidin-2-yl)butan-2-amine	Polar aprotic solvents improve nucleophilicity.
Thiol substitution	Ethanethiol, K2CO3, reflux	2-(5-(Ethylthio)pyrimidin-2-yl)butan-2-amine	Thiols require strong bases for deprotonation.

Transition Metal-Catalyzed Cross-Coupling

The chlorine atom participates in palladium-catalyzed couplings, enabling aryl or heteroaryl group introductions .

Reaction Type	Catalyst/Reagents	Product	Yield	Conditions
Suzuki-Miyaura coupling	Pd(PPh3)4, 2-fluoropyridine-3-boronic acid	2-(5-(2-Fluoropyridin-3-yl)pyrimidin-2-yl)butan-2-amine	91%	85°C, 15 hr, aqueous NaHCO3
Buchwald-Hartwig amination	Pd2(dba)3, Xantphos, morpholine	2-(5-(Morpholin-4-yl)pyrimidin-2-yl)butan-2-amine	78%	100°C, 24 hr, Cs2CO3

Amine Functionalization Reactions

The tertiary amine undergoes alkylation, acylation, and condensation to modify steric and electronic properties .

Reaction Type	Reagents	Product	Application
Alkylation	Methyl iodide, K2CO3, DMF	2-(5-Chloropyrimidin-2-yl)-N-methylbutan-2-amine	Enhances lipophilicity for CNS targeting .
Acylation	Acetyl chloride, pyridine	2-(5-Chloropyrimidin-2-yl)-N-acetylbutan-2-amine	Stabilizes amine against oxidation .
Schiff base formation	4-Nitrobenzaldehyde, EtOH, reflux	(E)-N-(4-Nitrobenzylidene)-2-(5-chloropyrimidin-2-yl)butan-2-amine	Forms chelating ligands for metal complexes .

Biological Activity and Mechanistic Insights

Derivatives of 2-(5-chloropyrimidin-2-yl)butan-2-amine exhibit anti-inflammatory and kinase-inhibitory properties by targeting cyclooxygenase-2 (COX-2) and vascular endothelial growth factor receptor-2 (VEGFR-2) . Substitution at the chlorine position significantly influences binding affinity, with electron-withdrawing groups enhancing potency .

This compound’s versatility in nucleophilic substitutions, cross-couplings, and heterocycle syntheses underscores its utility in medicinal chemistry and materials science. Further studies should explore enantioselective modifications and in vivo pharmacokinetic profiling.

Scientific Research Applications

2-(5-Chloropyrimidin-2-yl)butan-2-amine has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex pyrimidine derivatives, which are valuable in medicinal chemistry and materials science.

Biology: The compound can be used in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active pyrimidines.

Medicine: Pyrimidine derivatives, including 2-(5-Chloropyrimidin-2-yl)butan-2-amine, are investigated for their potential therapeutic properties, such as anticancer, antiviral, and antimicrobial activities.

Industry: The compound is used in the development of agrochemicals, including herbicides and fungicides, due to its ability to interact with biological targets in plants and microorganisms.

Mechanism of Action

The mechanism of action of 2-(5-Chloropyrimidin-2-yl)butan-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of enzymes, inhibiting their activity and affecting various biochemical pathways. In the case of receptor binding, the compound can act as an agonist or antagonist, modulating the receptor’s function and influencing cellular responses .

Comparison with Similar Compounds

Key Observations :

• Halogen Effects : Chlorine (Cl) provides optimal balance of electronic withdrawal and steric bulk for kinase binding. Bromine (Br) increases molecular weight and may hinder target access .
• Amine Chain : The tertiary butan-2-amine group enhances solubility and target interaction compared to primary amines (e.g., 5-Chloropyrimidin-2-amine) .

Reactivity Trends :

• Chlorine substituents facilitate nucleophilic substitutions and cross-couplings, whereas methyl groups limit reactivity to alkylation .
• Brominated analogs require harsher conditions due to weaker C–Br bond stability .

Mechanistic Insights :

• The butan-2-amine chain in the target compound improves membrane permeability and target engagement compared to simpler amines .
• Chlorine at position 5 optimizes π-stacking in kinase active sites, while methyl groups reduce binding precision .

Biological Activity

2-(5-Chloropyrimidin-2-yl)butan-2-amine is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the existing literature on its biological effects, focusing on its mechanism of action, efficacy against various biological targets, and structure-activity relationships (SAR).

Chemical Structure and Properties

The compound is characterized by the presence of a pyrimidine ring substituted with a chlorine atom and an amine group. Its chemical structure can be represented as follows:

$$\text{C}_9\text{H}_{11}\text{Cl}\text{N}_2$$

This structure suggests potential interactions with various biological targets, particularly in kinase inhibition and anti-cancer activities.

Anticancer Activity

Recent studies have highlighted the potential of 2-(5-Chloropyrimidin-2-yl)butan-2-amine as an anticancer agent. It has been shown to selectively inhibit cyclin-dependent kinase 9 (CDK9), which plays a crucial role in regulating transcription and cell cycle progression. In vitro assays demonstrated that the compound exhibits significant cytotoxicity against various cancer cell lines, with IC50 values ranging from 3.05 to 25.0 µM depending on the specific analog tested .

Table 1: Cytotoxicity of 2-(5-Chloropyrimidin-2-yl)butan-2-amine against Cancer Cell Lines

Cell Line	IC50 (µM)
CLL (Chronic Lymphocytic Leukemia)	3.05 - 25.0
MCF7 (Breast Cancer)	TBD
A549 (Lung Cancer)	TBD

Kinase Inhibition

The compound has been evaluated for its kinase inhibition properties, particularly against CDK1 and VEGFR-2. The structure-activity relationship studies indicate that modifications at the C-5 position of the pyrimidine ring significantly affect potency and selectivity for these kinases. For instance, substituents such as methyl or ethyl groups have been shown to enhance selectivity for CDK9 over other kinases .

Table 2: Kinase Inhibition Profile of 2-(5-Chloropyrimidin-2-yl)butan-2-amine

Kinase	Selectivity	IC50 (µM)
CDK1	Moderate	TBD
CDK9	High	TBD
VEGFR-2	Moderate	TBD

The mechanism by which 2-(5-Chloropyrimidin-2-yl)butan-2-amine exerts its biological effects primarily involves the inhibition of specific kinases that are crucial for cancer cell proliferation. By inhibiting CDK9, the compound disrupts the transcriptional machinery essential for cancer cell survival and proliferation, leading to apoptosis in sensitive cell lines .

Case Study 1: In Vitro Efficacy

In a study conducted by Shao et al., various derivatives of pyrimidine compounds were synthesized and tested for their anticancer properties. The study found that compounds with similar structures to 2-(5-Chloropyrimidin-2-yl)butan-2-amine exhibited potent activity against leukemia cell lines, supporting its potential use in treating hematological malignancies .

Case Study 2: Structure Activity Relationship

A comprehensive SAR analysis revealed that modifications at specific positions on the pyrimidine ring can significantly alter the biological activity of the compound. For example, replacing chlorine with a bromine atom at the C-5 position resulted in a compound with reduced selectivity for CDK9 but maintained overall cytotoxicity .